Cas no 5448-53-3 (Benzoicacid, 3-methyl-, 2-methoxyethyl ester)

Benzoicacid, 3-methyl-, 2-methoxyethyl ester structure
5448-53-3 structure
Product Name:Benzoicacid, 3-methyl-, 2-methoxyethyl ester
CAS No:5448-53-3
MF:C11H14O3
MW:194.227063655853
CID:385772
PubChem ID:226908
Update Time:2025-04-19

Benzoicacid, 3-methyl-, 2-methoxyethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 3-methyl-, 2-methoxyethyl ester
    • NSC-17892
    • 5448-53-3
    • 3-Methylbenzoic acid, 2-methoxyethyl ester
    • DTXSID50969658
    • 2-methoxyethyl 3-methylbenzoate
    • XQEGCLXAOFSBBE-UHFFFAOYSA-N
    • NSC17892
    • Inchi: 1S/C11H14O3/c1-9-4-3-5-10(8-9)11(12)14-7-6-13-2/h3-5,8H,6-7H2,1-2H3
    • InChI Key: XQEGCLXAOFSBBE-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=C(C)C=1)=O)CCOC

Computed Properties

  • Exact Mass: 194.09432
  • Monoisotopic Mass: 194.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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